Cas no 199480-36-9 (3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
199480-36-9 structure
Product Name:3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:199480-36-9
MF:C8H10N2O4
MW:198.176002025604
MDL:MFCD03419335
CID:855979
PubChem ID:842590
Update Time:2025-04-19

3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,5-dicarboxylicacid,1-methyl-,3-ethylester(9CI)
    • 3-(ETHOXYCARBONYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • SCHEMBL7703521
    • 3-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylicacid
    • CS-0055634
    • MFCD03419335
    • ZHA48036
    • AK-968/41040796
    • G55095
    • 5-ethoxycarbonyl-2-methylpyrazole-3-carboxylic acid
    • YYGMEUGJPKGHBP-UHFFFAOYSA-N
    • DB-117034
    • 199480-36-9
    • BBL038324
    • STK301732
    • 1H-Pyrazole-3,5-dicarboxylic acid, 1-methyl-, 3-ethyl ester
    • 5-(ethoxycarbonyl)-2-methylpyrazole-3-carboxylic acid
    • SB12074
    • AKOS000308066
    • EN300-228219
    • 3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • MDL: MFCD03419335
    • Inchi: 1S/C8H10N2O4/c1-3-14-8(13)5-4-6(7(11)12)10(2)9-5/h4H,3H2,1-2H3,(H,11,12)
    • InChI Key: YYGMEUGJPKGHBP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C(=O)O)N(C)N=1)=O

Computed Properties

  • Exact Mass: 197.05627
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 84.25

3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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